Cas no 881005-35-2 (4-(piperidine-1-carbonyl)benzene-1-sulfonyl chloride)

4-(Piperidine-1-carbonyl)benzene-1-sulfonyl chloride is a specialized sulfonyl chloride derivative featuring a piperidine carbonyl moiety. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-based derivatives. Its reactive sulfonyl chloride group enables efficient coupling with amines and other nucleophiles, making it valuable in pharmaceutical and agrochemical research. The piperidine carbonyl substituent enhances structural diversity, allowing for tailored modifications in drug discovery. The compound is typically handled under controlled conditions due to its moisture sensitivity. Its well-defined reactivity and structural features make it a useful building block for the development of bioactive molecules.
4-(piperidine-1-carbonyl)benzene-1-sulfonyl chloride structure
881005-35-2 structure
Product Name:4-(piperidine-1-carbonyl)benzene-1-sulfonyl chloride
CAS No:881005-35-2
MF:C12H14ClNO3S
MW:287.762461185455
MDL:MFCD09810496
CID:1917593
PubChem ID:18072127
Update Time:2025-11-06

4-(piperidine-1-carbonyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-(1-piperidinylcarbonyl)-
    • 4-(piperidine-1-carbonyl)benzene-1-sulfonyl chloride
    • 881005-35-2
    • AKOS000164476
    • EN300-96736
    • 4-[(piperidin-1-yl)carbonyl]benzene-1-sulfonyl chloride
    • 4-(Piperidine-1-carbonyl)benzene-1-sulfonylchloride
    • DTXSID601233248
    • 4-(1-piperidinylcarbonyl)Benzenesulfonyl chloride
    • DA-01690
    • MDL: MFCD09810496
    • Inchi: 1S/C12H14ClNO3S/c13-18(16,17)11-6-4-10(5-7-11)12(15)14-8-2-1-3-9-14/h4-7H,1-3,8-9H2
    • InChI Key: HJYMYTAVLPDIBB-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)C(N1CCCCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 287.038
  • Monoisotopic Mass: 287.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8A^2
  • XLogP3: 2.2

4-(piperidine-1-carbonyl)benzene-1-sulfonyl chloride Pricemore >>

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Additional information on 4-(piperidine-1-carbonyl)benzene-1-sulfonyl chloride

Market Research and Analysis of 4-(Piperidine-1-Carbonyl)Benzene-1-Sulfonyl Chloride (881005-35-2)

4-(Piperidine-1-carbonyl)benzene-1-sulfonyl chloride, identified by the CAS registry number 881005-35-2, is a specialized chemical compound with significant applications in the pharmaceutical and biotechnological industries. This compound has garnered attention due to its potential in drug development, particularly in the synthesis of bioactive molecules and intermediates for therapeutic agents.

The global market for specialty chemicals like 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl chloride is driven by the increasing demand for innovative drugs and the expansion of the biopharmaceutical sector. Recent studies have highlighted its role in the development of novel therapeutic agents, including those targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Market analysis indicates a growing interest in this compound among pharmaceutical companies and research institutions. The demand is further fueled by advancements in synthetic chemistry and the need for high-purity intermediates in drug manufacturing. Key players in the supply chain are focusing on optimizing production processes to meet the rising demand while ensuring compliance with regulatory standards.

From a research perspective, 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl chloride has been utilized in various preclinical studies to evaluate its pharmacokinetic properties and bioavailability. These studies are critical for determining its suitability as a drug candidate or as an intermediate in more complex molecular structures.

In conclusion, the market for 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl chloride is poised for growth, driven by technological advancements, increasing R&D activities, and the expanding pharmaceutical industry. As a key intermediate in drug development, this compound is expected to play a pivotal role in shaping future therapeutic solutions.

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